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Compound of Interest

Compound Name: Methyl 2-fluoro-3-oxopentanoate

Cat. No.: B069860

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for Methyl 2-fluoro-3-oxopentanoate (CAS No. 180287-02-9). The information is
intended to assist researchers, scientists, and professionals in the pharmaceutical and
chemical industries in ensuring the integrity and purity of this versatile building block.

Chemical and Physical Properties

Methyl 2-fluoro-3-oxopentanoate is a fluorinated [3-keto ester utilized as a key intermediate in
the synthesis of pharmaceuticals and agrochemicals.[1] Its unique structure, featuring a
fluorine atom alpha to a ketone and an ester, imparts specific reactivity and requires careful
handling and storage to prevent degradation.[2]

A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Methyl 2-fluoro-3-oxopentanoate
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Property Value Reference(s)
CAS Number 180287-02-9 [1][3]
Molecular Formula CeHoFO3 [1][3]
Molecular Weight 148.13 g/mol [11[3]
Appearance Colorl.ess' to light yellow/orange

clear liquid
Purity > 95% (GC) [1][3]
Density 0.86 g/cm?3 [11[3]
Refractive Index n20/D 1.39 [11[3]
Flash Point 56 °C

Stability Profile and Recommended Storage

Proper storage is critical to maintain the quality and stability of Methyl 2-fluoro-3-

oxopentanoate. The compound is known to be sensitive to both heat and moisture.

Table 2: Recommended Storage and Handling Conditions

Parameter

Recommendation

Reference(s)

Storage Temperature

Refrigerate at 2 - 8 °C (36 - 46
OF)

[1]3]

Atmosphere

Store under an inert gas (e.g.,

Argon, Nitrogen)

Container

Keep container tightly closed

in a well-ventilated place

Conditions to Avoid

Heat, sparks, open flames,

and moisture

Safety Precaution

Flammable liquid and vapor

[4]
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While specific long-term stability data under various conditions are not extensively published,
the general reactivity of B-keto esters suggests potential degradation pathways that users
should be aware of.

Potential Degradation Pathways

As a [3-keto ester, Methyl 2-fluoro-3-oxopentanoate is susceptible to degradation through
several mechanisms, primarily hydrolysis and decarboxylation. The presence of the fluorine
atom can influence the rates of these reactions.

A logical workflow for investigating the stability of this compound is outlined below.
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Methyl 2-fluoro-3-oxopentanoate

—

Stable Jnstable

Storage Conditions

2-8°C Room Temperature
Inert Atmosphere High Humidity
Sealed Container Exposure to Air/Light

Potential Degradation |Pathways

Decarboxylation Other Reactions
(Heat) (e.g., Oxidation)

Hydrolysis
(H20)

[Z-fluoro-B-oxopentanoic acid + MethanoD [1-Fluorobutan-2-one + COz)
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Select HPLC Column
(e.g., C18, Phenyl-Hexyl)
Optimize Mobile Phase
(Acetonitrile/Water, Methanol/Buffer)
l A
Gevelop Gradient Elution Prograrr)

Select Detection Wavelength
(UV-Vis) or MS Parameters

Inadequate

Gerform Forced Degradation Studies

'

(Analyze Stressed Samples

Check for Peak Resolution
and Purity

Adequate

Validate the Method
(Specificity, Linearity, Accuracy, Precision)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b069860?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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